Cas no 1326808-90-5 (8-Benzyl-4-[2-(4-chlorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Benzyl-4-[2-(4-chlorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326808-90-5
• MF: C₂₃H₂₅ClN₂O₄
• MW: 428.908605337143
• MDL: MFCD19706612
• CID: 4694512
• Update Time: 2025-11-01

8-Benzyl-4-[2-(4-chlorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Benzyl-4-[2-(4-chlorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• OC(=O)C1COC2(CCN(CC3=CC=CC=C3)CC2)N1C(=O)CC1=CC=C(Cl)C=C1

• MDL： MFCD19706612
• Inchi： 1S/C23H25ClN2O4/c24-19-8-6-17(7-9-19)14-21(27)26-20(22(28)29)16-30-23(26)10-12-25(13-11-23)15-18-4-2-1-3-5-18/h1-9,20H,10-16H2,(H,28,29)
• InChI Key： TXNIUPYDGUNYHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(N1C(C(=O)O)COC21CCN(CC1C=CC=CC=1)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 608
• Topological Polar Surface Area: 70.1

Additional information on 8-Benzyl-4-[2-(4-chlorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 8-Benzyl-4-[2-(4-chlorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-90-5) and Its Emerging Applications in Chemical Biology

The compound 8-Benzyl-4-[2-(4-chlorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-90-5) represents a fascinating molecule in the realm of chemical biology, characterized by its intricate spirocyclic structure and functionalized aromatic moieties. This heterocyclic derivative has garnered significant attention due to its unique structural framework, which combines a spirooxindole core with a diazaspirodecane scaffold. The presence of multiple reactive sites, including benzyl and acetyl substituents, as well as chlorophenyl groups, makes this compound a versatile platform for further chemical modifications and biological investigations.

In recent years, the exploration of spirocyclic compounds has intensified due to their remarkable biological activities and potential therapeutic applications. Spiro compounds, particularly those featuring oxygen and nitrogen atoms within their core structures, exhibit enhanced binding affinity and metabolic stability compared to their acyclic counterparts. The spiro[4.5]decane moiety in this molecule contributes to its rigid conformation, which is often crucial for receptor interactions in drug design. Moreover, the 1-oxa group introduces an oxygen atom that can participate in hydrogen bonding or form coordination complexes with metal ions, further expanding its utility in medicinal chemistry.

The benzyl and acetyl substituents at the 8-position and 4-position, respectively, serve as key pharmacophoric elements that can modulate the compound's biological profile. The benzyl group is frequently employed in drug development due to its ability to enhance solubility and improve pharmacokinetic properties. On the other hand, the acetyl group can act as a bioisostere for amide bonds, which are prevalent in natural products and bioactive molecules. The 4-chlorophenyl group adds another layer of complexity, as halogenated aromatic rings are known to enhance binding interactions through halogen bonding and electronic effects.

Recent studies have highlighted the potential of this compound as a scaffold for developing novel bioactive molecules. For instance, derivatives of spirooxindole structures have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The unique architecture of 8-Benzyl-4-[2-(4-chlorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-90-5) allows for selective functionalization at multiple positions, enabling the synthesis of a diverse library of analogs with tailored biological activities.

One particularly intriguing aspect of this compound is its potential application in modulating enzyme activity. The spirocyclic core can mimic the transition state of enzymatic reactions, thereby acting as a potent inhibitor or modulator. Additionally, the presence of nitrogen-rich heterocycles often enhances interactions with biological targets such as kinases or proteases. Current research is exploring how structural modifications can fine-tune these interactions to achieve higher selectivity and potency.

The chlorophenyl moiety has been strategically incorporated to influence electronic properties and hydrophobicity. Chlorinated aromatic compounds are well-documented for their role in drug development due to their ability to engage in multiple non-covalent interactions with biological targets. This feature makes 8-Benzyl-4-[2-(4-chlorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326808-90-5) an attractive candidate for further exploration in rational drug design.

In conclusion, the compound 8-Benzyl-4-[2-(4-chlorophenyl)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid represents a promising lead in chemical biology research due to its unique structural features and versatile functionalization possibilities. Its spirocyclic framework combined with reactive substituents positions it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for spirocyclic compounds, this molecule is poised to play a significant role in future drug discovery efforts.